Cas no 26164-26-1 ((S)-(+)-a-Methoxyphenylacetic Acid)

• Product Name: (S)-(+)-a-Methoxyphenylacetic Acid
• CAS No: 26164-26-1
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00064216
• CID: 52862
• PubChem ID: 87572827
• Update Time: 2025-07-23

(S)-(+)-a-Methoxyphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methoxy-2-phenylacetic acid
• (S)-(+)-alpha-Methoxyphenylacetic Acid
• (S)-(+)-α-Methoxyphenylacetic Acid
• (S)-(+)-methoxyphenylacetic acid
• (S)-(+)-α-Methoxyphe
• (S)-(+)-&alpha
• O-METHYL-L-MANDELIC ACID
• Aceticacid, methoxyphenyl-, (S)- (8CI)
• Benzeneacetic acid, a-methoxy-, (S)-
• (+)-2-Methoxy-2-phenylacetic acid
• (+)-2-Methoxyphenylacetic acid
• (+)-Methoxyphenylacetic acid
• (+)-a-Methoxyphenylacetic acid
• (2S)-O-Methylmandelic acid
• (S)-(+)-2-Methoxy-2-phenylacetic acid
• (S)-(+)-O-Methylmandelic acid
• (S)-(+)-a-Methoxyphenylacetic acid
• (S)-2-Methoxy-2-(phenyl)ethanoicacid
• (S)-2-Methoxyphenylacetic acid
• (S)-Methoxyphenylacetic acid
• (S)-O-Methylmandelic acid
• (S)-a-Methoxy-a-phenylacetic acid
• (S)-a-Methoxybenzeneacetic acid
• (S)-a-Methoxybenzeneethanoic acid
• (S)-a-Methoxyphenylacetic acid
• L-a-Methoxyphenylacetic acid
• (2S)-2-methoxy-2-phenylacetic acid
• DIWVBIXQCNRCFE-QMMMGPOBSA-N
• (S)-alpha-methoxyphenylacetic acid
• (S)-(-)-alpha-Methoxyphenylacetic acid
• Methoxy(phenyl)acetic acid #
• Benzeneacetic acid, .alpha.-methoxy-, (S)-
• O-Methyl-(S)-mandelic acid
• KSC496G9R
• BENZENEACETIC ACID, .ALPHA.-METHOXY-, (.ALPHA.S)-
• L-.ALPHA.-METHOXYPHENYLACETIC ACID
• (S)-alpha-methoxyphenylaceticacid
• 1262285-01-7
• S)-(+)-O-METHYLMANDELIC ACID
• 26164-26-1
• (S)-alpha-methoxy-alpha-phenylacetic acid
• VL35DS7HGX
• (S)-(+)- alpha -Methoxyphenylacetic Acid
• SCHEMBL103235
• (S)-(+)-alpha-methoxyphenyl acetic acid
• M0829
• A818229
• EN300-7375422
• (S)-(+)-alpha-Methoxyphenylacetic acid, 99%
• (+)-.ALPHA.-METHOXYPHENYLACETIC ACID
• CS-0059225
• Methoxyphenylacetic acid, (+)-
• NS00084290
• AKOS015850996
• (S)-(+)-alpha-Methoxyphenylacetic acid, for chiral derivatization, >=99.0%
• (S)-(+)-?-Methoxyphenylacetic acid
• MFCD00064216
• AS-20126
• DB-353654
• DB-007988
• (S)-METHOXY(PHENYL)ACETIC ACID
• (S)-(+)-a-Methoxyphenylacetic Acid

• MDL： MFCD00064216
• Inchi： 1S/C9H10O3/c1-12-8(9(10)11)7-5-3-2-4-6-7/h2-6,8H,1H3,(H,10,11)/t8-/m0/s1
• InChI Key： DIWVBIXQCNRCFE-QMMMGPOBSA-N
• SMILES： O(C)[C@H](C(=O)O)C1C=CC=CC=1
• BRN： 2361718

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.1708 (rough estimate)
• Melting Point: 64.0 to 69.0 deg-C
• Boiling Point: 130°C/0.7mmHg(lit.)
• Flash Point: 164-166°C/18mm
• Refractive Index: 147 ° (C=0.5, EtOH)
• Water Partition Coefficient: dissolution
• PSA: 46.53000
• LogP: 1.45870
• Specific Rotation: 160 º (c=1, MeOH)
• Optical Activity: [α]17/D +150°, c = 1 in ethanol
• Solubility: Not determined

(S)-(+)-a-Methoxyphenylacetic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on (S)-(+)-a-Methoxyphenylacetic Acid

Introduction to (S)-(+)-a-Methoxyphenylacetic Acid (CAS No. 26164-26-1)

(S)-(+)-a-Methoxyphenylacetic Acid, with the chemical formula C₉H₁₀O₃, is a significant compound in the field of pharmaceutical chemistry and biochemistry. Its CAS number, CAS No. 26164-26-1, uniquely identifies it in scientific literature and databases. This compound is a chiral molecule, meaning it exists in two enantiomeric forms, and the (S)-configuration is particularly of interest due to its unique biological activities.

The (S)-(+)-a-Methoxyphenylacetic Acid is widely recognized for its role as a key intermediate in the synthesis of various pharmaceutical agents. Its structural properties make it a valuable building block for drug development, particularly in the creation of molecules that interact with biological targets in a highly specific manner. The methoxy group and the acetic acid moiety contribute to its versatility, enabling modifications that can fine-tune its pharmacological properties.

In recent years, research has highlighted the potential of (S)-(+)-a-Methoxyphenylacetic Acid in the development of novel therapeutic agents. Its enantiomeric purity is crucial, as the biological activity of chiral compounds can vary significantly between enantiomers. The (S)-form has shown promise in several preclinical studies, particularly in the context of inflammation and pain management.

One of the most compelling areas of research involving (S)-(+)-a-Methoxyphenylacetic Acid is its application in modulating inflammatory pathways. Studies have demonstrated that this compound can interact with specific enzymes and receptors involved in the inflammatory response, potentially leading to the development of new anti-inflammatory drugs. The methoxyphenyl ring provides a scaffold that can be further modified to enhance binding affinity and selectivity.

Furthermore, (S)-(+)-a-Methoxyphenylacetic Acid has been explored as a precursor in the synthesis of centrally acting drugs. Its structural features are conducive to developing molecules that affect neurotransmitter systems, making it a candidate for treating neurological disorders. Research indicates that derivatives of this compound may have potential applications in managing conditions such as anxiety and depression.

The synthesis of (S)-(+)-a-Methoxyphenylacetic Acid is an area of active interest due to its importance in drug development. Various synthetic routes have been reported, including asymmetric hydrogenation and enzymatic resolution techniques. These methods aim to produce high-purity enantiomers, which are essential for pharmaceutical applications. Advances in synthetic chemistry have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial use.

Recent studies have also investigated the metabolic fate of (S)-(+)-a-Methoxyphenylacetic Acid in vivo. Understanding how this compound is processed by the body is crucial for optimizing its therapeutic potential and minimizing any adverse effects. Metabolomic analyses have revealed that it undergoes biotransformation via several pathways, including oxidation and conjugation with glucuronic acid. These findings provide valuable insights into how the body interacts with this compound and can inform drug design strategies.

The role of (S)-(+)-a-Methoxyphenylacetic Acid in drug discovery extends beyond its use as an intermediate. It has also been studied for its potential as an active pharmaceutical ingredient (API) itself. Preclinical trials have shown that certain derivatives exhibit significant therapeutic effects without notable side effects. This underscores the importance of continued research into this compound and its derivatives.

In conclusion, (S)-(+)-a-Methoxyphenylacetic Acid (CAS No. 26164-26-1) is a versatile and important compound in pharmaceutical chemistry. Its unique structural properties make it a valuable tool for drug development, particularly in the areas of inflammation management and central nervous system disorders. Ongoing research continues to uncover new applications and synthetic methods for this compound, highlighting its significance in modern medicine.